
Vps34-IN1 stability and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vps34-IN-1

Cat. No.: S548427
Get Quote

Basic Storage & Handling Specifications

The table below summarizes the fundamental storage and handling parameters for VPS34-IN1 based on

manufacturer specifications and scientific literature [1] [2].

Parameter Specification

Physical Form White to off-white solid powder [1] [2]

Purity ≥98% by HPLC [2]

Recommended Storage Protect from light at +2°C to +8°C [2].

Freezing Acceptable. Stock solutions are stable for up to 3 months at -20°C [2].

Solubility Soluble in DMSO (up to 50 mg/mL), not soluble in water [1] [2].

Stability of Stock Solution 3 months at -20°C after reconstitution [2].

Shelf Life 2 years if stored properly [1].

Handling Procedures & Experimental Guidelines

Proper handling is critical for maintaining the inhibitor's stability and experimental reproducibility.
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Reconstitution: Use only fresh, high-quality DMSO to dissolve the powder to a recommended

concentration of 50 mg/mL [2].
Aliquoting: Upon reconstitution, immediately aliquot the stock solution into smaller, single-use

vials. This prevents repeated freeze-thaw cycles and exposure to moisture, which can degrade the
compound [2].

Handling: Always use sterile, dry labware for handling. The product is packaged under inert gas;
minimizing its exposure to air during use will help maintain stability [2].

The workflow for preparing and storing VPS34-IN1 can be summarized as follows:

Retrieve VPS34-IN1
from 2-8°C

Briefly centrifuge vial
to ensure powder is at bottom

Reconstitute with fresh DMSO
(Recommended: 50 mg/mL)

Vortex or gently sonicate
to ensure complete dissolution

Aliquot into single-use vials

Store aliquots at -20°C
(Stable for up to 3 months)

Click to download full resolution via product page
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Troubleshooting Common Experimental Issues

Here are solutions to some common problems researchers might encounter:

Problem: Precipitate Formation in Stock Solution

Cause & Solution: DMSO is hygroscopic and absorbs water from the atmosphere, which can

lead to precipitation. Ensure the DMSO is fresh and the storage vial is tightly sealed. Gently
warming the vial may help redissolve the precipitate [2].

Problem: High Background or Off-Target Effects in Cells

Cause & Solution: While VPS34-IN1 is highly selective (IC₅₀ = 25 nM for Vps34 and >1000-
fold selective over other PI3K classes), using excessively high concentrations can increase the

risk of off-target effects [3] [1] [2]. Troubleshooting Tip: Perform a dose-response curve to find
the minimal effective concentration for your specific cell type. Common working concentrations

in cell-based assays are in the micromolar range (e.g., 1-10 µM), but optimization is required [4]
[5].

Problem: Loss of Antileukemic Activity

Cause & Solution: A study on acute myeloid leukemia (AML) found that complete and acute
inhibition of VPS34 was required for its antileukemic effect [4]. Troubleshooting Tip: Verify

the activity of your stock solution by testing it in a positive control assay, such as monitoring the
dispersal of a PtdIns(3)P probe from endosomes or a reduction in SGK3 phosphorylation,

which can occur within minutes of treatment [3] [2].

Cited Experimental Protocols

The following table outlines how VPS34-IN1 has been used in recent studies, which can serve as a reference

for your own experimental design.

Study
Context

Cell Lines / Models
Used

VPS34-IN1 Treatment
Conditions

Key Readouts &
Assays

| Acute Myeloid Leukemia (AML) [4] | MOLM-14, MV4-11, and other AML cell lines; primary patient

samples. | 5 µM for 48 hours for viability assays. | Viability: Uptiblue assay. Apoptosis: Annexin V-PE
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staining and flow cytometry. Autophagy: Western blot for LC3, GFP-LC3 puncta quantification via

immunofluorescence. | | ER+ Breast Cancer [5] | MCF-7, T47D, ZR-75-1 cell lines; xenograft mouse

models. | 90 mg/kg in vivo (mouse model). | Apoptosis: Flow cytometry, Western blot for cleaved caspases.

ER Stress: Western blot for PERK, ATF4, CHOP. Viability: Dose- and time-response curves. | | SGK3

Signaling Study [3] | U2OS cells. | 100 nM to 1 µM for short-term treatment (minutes). | PtdIns(3)P

Localization: Suppression of GFP-2xFYVEHrs endosomal signal (IC₅₀ = 100 nM in cells). SGK3

Phosphorylation: Western blot for T-loop and hydrophobic motif phosphorylation. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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